Cas no 1799614-91-7 (3-Chloro-2,4-difluorophenylboronic acid pinacol ester)

• Product Name: 3-Chloro-2,4-difluorophenylboronic acid pinacol ester
• CAS No: 1799614-91-7
• MF: C₁₂H₁₄BClF₂O₂
• MW: 274.499169826508
• MDL: MFCD29088265
• CID: 4764384
• PubChem ID: 121229119
• Update Time: 2026-02-26

3-Chloro-2,4-difluorophenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2,4-difluorophenylboronic acid pinacol ester
• ClC=1C(=C(C=CC1F)B1OC(C(O1)(C)C)(C)C)F
• 2-(2,4-Difluoro-3-chlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(3-Chloro-2,4-difluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CS-0189428
• EN300-3177552
• AT16088
• MFCD29088265
• 1799614-91-7
• Z2511825061

• MDL： MFCD29088265
• Inchi： 1S/C12H14BClF2O2/c1-11(2)12(3,4)18-13(17-11)7-5-6-8(15)9(14)10(7)16/h5-6H,1-4H3
• InChI Key： PUCLINFAOTWCAU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(B2OC(C)(C)C(C)(C)O2)=C1F)F

Computed Properties

• Exact Mass: 274.074
• Monoisotopic Mass: 274.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Additional information on 3-Chloro-2,4-difluorophenylboronic acid pinacol ester

3-Chloro-2,4-difluorophenylboronic acid pinacol ester (CAS No. 1799614-91-7): A Versatile Boronic Acid Derivative for Modern Organic Synthesis

The 3-Chloro-2,4-difluorophenylboronic acid pinacol ester (CAS: 1799614-91-7) is a highly valuable boronic acid derivative widely used in modern organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This compound belongs to the class of arylboronic esters, which are essential intermediates in pharmaceutical, agrochemical, and materials science research. The presence of both chloro and difluoro substituents on the phenyl ring enhances its reactivity and selectivity in various coupling reactions, making it a preferred choice for researchers.

One of the key advantages of 3-Chloro-2,4-difluorophenylboronic acid pinacol ester is its stability under ambient conditions, which simplifies handling and storage compared to its free boronic acid counterpart. The pinacol ester group protects the boronic acid functionality, preventing unwanted side reactions and improving the compound's shelf life. This feature is particularly important for industrial applications where long-term storage is required.

Recent trends in organic synthesis highlight the growing demand for fluorinated boronic acid derivatives, driven by their unique properties in drug discovery and materials science. The difluoro substitution pattern in this compound aligns with current research interests in fluorine chemistry, as fluorinated compounds often exhibit enhanced metabolic stability, bioavailability, and lipophilicity. These characteristics make 3-Chloro-2,4-difluorophenylboronic acid pinacol ester particularly valuable for medicinal chemistry applications.

In pharmaceutical research, this compound serves as a crucial building block for the synthesis of various heterocyclic compounds and biaryl structures. The combination of chloro and fluoro substituents allows for further functionalization through nucleophilic aromatic substitution or metal-catalyzed coupling reactions. Researchers frequently search for information about boronic ester reactivity and cross-coupling conditions when working with this compound, reflecting its importance in synthetic methodology development.

The application of 3-Chloro-2,4-difluorophenylboronic acid pinacol ester extends beyond pharmaceuticals into materials science, where it contributes to the development of organic electronic materials and liquid crystals. The electron-withdrawing nature of the fluoro and chloro groups influences the electronic properties of resulting materials, making this compound valuable for tuning material characteristics. Current research trends in organic photovoltaics and OLED technology have increased interest in such functionalized boronic acid derivatives.

From a synthetic chemistry perspective, the pinacol boronic ester moiety offers several practical advantages. It is less prone to protodeboronation compared to free boronic acids, and the pinacol protection can be easily removed under mild conditions when needed. These properties make 3-Chloro-2,4-difluorophenylboronic acid pinacol ester a versatile reagent that can participate in various transformations beyond traditional cross-coupling reactions.

Quality control is essential when working with boronic acid pinacol esters, and researchers often inquire about proper storage conditions and handling procedures. The compound should be stored under inert atmosphere at low temperatures to maintain its stability. Analytical techniques such as NMR spectroscopy and HPLC analysis are typically employed to verify the purity and identity of the material before use in sensitive reactions.

The market for specialty boronic acid derivatives has grown significantly in recent years, with 3-Chloro-2,4-difluorophenylboronic acid pinacol ester being among the more sought-after compounds. Its unique substitution pattern makes it particularly valuable for creating diverse molecular architectures in drug discovery programs. The increasing demand for fluorinated building blocks in medicinal chemistry further drives interest in this compound.

Environmental considerations are becoming increasingly important in chemical synthesis, and 3-Chloro-2,4-difluorophenylboronic acid pinacol ester aligns with green chemistry principles when used in catalytic processes. The development of more efficient catalytic systems for cross-coupling reactions has reduced the environmental impact of using such reagents, making them more sustainable options for industrial applications.

Future research directions involving this compound may focus on its application in bioconjugation chemistry or the development of novel catalytic methodologies. The unique electronic properties imparted by the chloro and difluoro substituents continue to make 3-Chloro-2,4-difluorophenylboronic acid pinacol ester an interesting subject for mechanistic studies and synthetic applications. As the field of organoboron chemistry evolves, this compound will likely maintain its importance as a versatile synthetic building block.